![molecular formula C15H16ClN5 B6249128 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine CAS No. 2401692-09-7](/img/no-structure.png)
4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine
Overview
Description
4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine (4-Cl-TNPA) is a synthetic compound that has been studied for its potential applications in the scientific research field. 4-Cl-TNPA has been found to have a wide range of biochemical and physiological effects, and has been used in various lab experiments.
Scientific Research Applications
4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine has been used in various scientific research applications. It has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties, and has been used in the study of cell death pathways. It has also been used to study the effects of oxidative stress on the cardiovascular system, and to investigate the role of inflammation in the development of metabolic diseases. Additionally, 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine has been used to study the effects of metabolic stress on the nervous system, and to explore the effects of oxidative stress on the immune system.
Mechanism of Action
The exact mechanism of action of 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine is not yet fully understood. However, it is believed that 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine acts as an antioxidant by scavenging reactive oxygen species (ROS) and reactive nitrogen species (RNS) and preventing oxidative damage. It is also believed to act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines. Additionally, 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine is thought to act as an anti-cancer agent by inducing apoptosis and inhibiting the growth and spread of cancer cells.
Biochemical and Physiological Effects
4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine has been found to have a wide range of biochemical and physiological effects. It has been found to reduce inflammation, reduce oxidative stress, and protect against cell death. Additionally, 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine has been found to reduce the risk of cardiovascular disease, improve metabolic health, and protect against neurological damage.
Advantages and Limitations for Lab Experiments
4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine has several advantages for lab experiments. It is easy to synthesize, and is relatively inexpensive. Additionally, it is highly stable and has a long shelf life. However, 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine also has some limitations. It is not water-soluble, and therefore must be dissolved in an organic solvent before it can be used in experiments. Additionally, it is not approved for human use, and therefore cannot be used in clinical trials.
Future Directions
There are a number of potential future directions for 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine. One potential direction is to explore its potential therapeutic applications in the treatment of various diseases, such as cancer, cardiovascular disease, and metabolic disorders. Additionally, further research could be done to explore the biochemical and physiological effects of 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine, and to develop new methods for synthesizing the compound. Finally, further research could be done to explore the potential applications of 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine in drug delivery systems.
Synthesis Methods
4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine is synthesized by a two-step method. The first step involves the reaction of 4-chloro-1,8-naphthyridin-2-amine with trimethyl-1H-pyrazol-4-ylmethyl chloride in a basic medium. This reaction yields 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine. The second step involves the reaction of 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine with trimethyl-1H-pyrazol-4-ylmethyl chloride in an acidic medium. This reaction yields the desired compound 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine' involves the reaction of 4-chloro-2-nitroaniline with 1,3,5-trimethyl-4-(chloromethyl)pyrazole in the presence of a base to form the intermediate 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]aniline. This intermediate is then reacted with 2-chloro-8-nitroquinoline in the presence of a reducing agent to yield the final product.", "Starting Materials": [ "4-chloro-2-nitroaniline", "1,3,5-trimethyl-4-(chloromethyl)pyrazole", "2-chloro-8-nitroquinoline" ], "Reaction": [ "Step 1: 4-chloro-2-nitroaniline is reacted with 1,3,5-trimethyl-4-(chloromethyl)pyrazole in the presence of a base such as potassium carbonate in DMF at 80-90°C for 12-16 hours to form the intermediate 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]aniline.", "Step 2: The intermediate 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]aniline is then reacted with 2-chloro-8-nitroquinoline in the presence of a reducing agent such as iron powder in ethanol at reflux temperature for 12-16 hours to yield the final product 4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine." ] } | |
CAS RN |
2401692-09-7 |
Product Name |
4-chloro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,8-naphthyridin-2-amine |
Molecular Formula |
C15H16ClN5 |
Molecular Weight |
301.8 |
Purity |
95 |
Origin of Product |
United States |
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